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Compound of Interest

Compound Name: Ethyl 3,4-dimethoxybenzoate

Cat. No.: B1581923 Get Quote

An In-depth Technical Guide to the Safe Laboratory Handling of Ethyl 3,4-dimethoxybenzoate

Foreword: A Proactive Approach to Chemical Safety
In the landscape of drug discovery and scientific research, the mastery of chemical handling is

not merely a procedural necessity but the bedrock of experimental integrity and personal

safety. This guide addresses the safe handling of Ethyl 3,4-dimethoxybenzoate (CAS: 3943-

77-9), a common intermediate in organic synthesis. As a Senior Application Scientist, my

objective extends beyond reciting regulations; it is to instill a deep, causal understanding of

why specific protocols are essential. The toxicological profile for Ethyl 3,4-dimethoxybenzoate
is not thoroughly investigated, a common scenario for many research chemicals.[1] This lack of

comprehensive data necessitates a conservative and proactive safety culture, where we treat

unknown hazards with the highest degree of caution. This document is structured to empower

researchers with the knowledge to build a self-validating system of safety for every experiment.

Section 1: Compound Profile & Inherent Risks
Ethyl 3,4-dimethoxybenzoate, also known as Ethyl veratrate, is an off-white to light yellow

solid organic compound.[2][3] Its utility in research and development, particularly as a building

block in synthetic chemistry, makes it a frequent presence in the laboratory.[2] Understanding

its physical properties is the first step in a robust risk assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1581923?utm_src=pdf-interest
https://www.benchchem.com/product/b1581923?utm_src=pdf-body
https://www.benchchem.com/product/b1581923?utm_src=pdf-body
https://www.benchchem.com/product/b1581923?utm_src=pdf-body
https://www.capotchem.com/doc/msds_10259-22-0.do
https://www.benchchem.com/product/b1581923?utm_src=pdf-body
https://www.chemicalbook.com/msds/ethyl-3-4-dimethoxybenzoate.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3406135_EN.htm
https://www.chemicalbook.com/msds/ethyl-3-4-dimethoxybenzoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 3943-77-9 [2]

Molecular Formula C₁₁H₁₄O₄ [4]

Molecular Weight 210.23 g/mol [4]

Appearance Off-white to light yellow solid [3]

Melting Point 43-44°C [2][3]

Boiling Point 295.5°C at 760 mmHg [2]

Flash Point 129.5°C [2]

Density ~1.1 - 1.2 g/cm³ [2][3]

Storage Class 11 (Combustible Solids) [4]

Hazard Identification: An Exercise in Prudence
The available Safety Data Sheets (SDS) for Ethyl 3,4-dimethoxybenzoate lack a harmonized

GHS classification.[2] While one source provides an NFPA 704 rating of (0, 1, 0) — indicating

no health hazard, slight flammability, and stable reactivity — this should be interpreted with

caution.[2] Data for structurally related compounds, such as Ethyl 4-hydroxy-3-

methoxybenzoate, indicate potential hazards including being harmful if swallowed and causing

skin, eye, and respiratory irritation.[5] Given the incomplete toxicological data, a prudent

approach is to assume the compound may be irritating to the eyes, skin, and respiratory

system and may be harmful if ingested.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/msds/ethyl-3-4-dimethoxybenzoate.htm
https://www.sigmaaldrich.com/AR/es/product/aldrich/ph015326
https://www.sigmaaldrich.com/AR/es/product/aldrich/ph015326
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3406135_EN.htm
https://www.chemicalbook.com/msds/ethyl-3-4-dimethoxybenzoate.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3406135_EN.htm
https://www.chemicalbook.com/msds/ethyl-3-4-dimethoxybenzoate.htm
https://www.chemicalbook.com/msds/ethyl-3-4-dimethoxybenzoate.htm
https://www.chemicalbook.com/msds/ethyl-3-4-dimethoxybenzoate.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3406135_EN.htm
https://www.sigmaaldrich.com/AR/es/product/aldrich/ph015326
https://www.benchchem.com/product/b1581923?utm_src=pdf-body
https://www.chemicalbook.com/msds/ethyl-3-4-dimethoxybenzoate.htm
https://www.chemicalbook.com/msds/ethyl-3-4-dimethoxybenzoate.htm
https://www.chemicalbook.com/msds/ethyl-4-hydroxy-3-methoxybenzoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment for Ethyl 3,4-dimethoxybenzoate

Available Data

Incomplete GHS Classification

NFPA Rating: H0, F1, R0

Solid with low vapor pressure at RT

Prudent Conclusion Handle as potentially hazardous
Assume irritation potential

Minimize all routes of exposureInforms

Analog Compound Data e.g., Ethyl Vanillate, 4-bromobutyl 3,4-dimethoxybenzoate

Potential for: Skin Irritation

Eye Irritation

Respiratory Irritation

Harmful if Swallowed

Suggests Precaution
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1. Preparation
- Review SDS

- Verify Fume Hood
- Assemble PPE & Spill Kit

2. Transport
- Use Secondary Containment

3. Weighing & Dispensing
- Inside Fume Hood

- Avoid Dust Generation
- Close Container Promptly

4. Reaction
- Add Reagent Slowly
- Keep System Closed

5. Cleanup & Decontamination
- Decontaminate Surfaces

- Segregate Waste

6. Waste Disposal
- Use Labeled, Sealed Container

- Follow Institutional Protocols

Spill Occurs Is spill large or
outside containment?

Evacuate Area
Call EHSYes

Don Appropriate PPE
No

Cover & Sweep Spill
(Avoid Dust)

Decontaminate Area
& Dispose of Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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